Pbi-6dnj

• Molecular Formula: C120H146N26O36
• Molecular Weight: 2528.6 g/mol
• InChI: InChI=1S/C120H146N26O36/c147-53-81-105(159)111(165)87(153)47-133(81)23-1-29-139-39-63(121-127-139)45-145-117(171)77-35-93(179-73-15-7-69(8-16-73)175-59-65-41-141(129-123-65)31-3-25-135-49-89(155)113(167)107(161)83(135)55-149)99-101-95(181-75-19-11-71(12-20-75)177-61-67-43-143(131-125-67)33-5-27-137-51-91(157)115(169)109(163)85(137)57-151)37-79-98-80(120(174)146(119(79)173)46-64-40-140(128-122-64)30-2-24-134-48-88(154)112(166)106(160)82(134)54-148)38-96(182-76-21-13-72(14-22-76)178-62-68-44-144(132-126-68)34-6-28-138-52-92(158)116(170)110(164)86(138)58-152)102(104(98)101)100-94(36-78(118(145)172)97(77)103(99)100)180-74-17-9-70(10-18-74)176-60-66-42-142(130-124-66)32-4-26-136-50-90(156)114(168)108(162)84(136)56-150/h7-22,35-44,81-92,105-116,147-170H,1-6,23-34,45-62H2/t81-,82+,83-,84-,85+,86+,87+,88-,89+,90+,91-,92-,105-,106+,107-,108-,109+,110+,111-,112+,113-,114-,115+,116+
• InChIKey: AIZMHGROQIAGSI-IUZOMBIYSA-N

PBI-6DNJ: Sourcing and Key Specifications

PBI-6DNJ is a multivalent glycosidase inhibitor belonging to the class of perylene bisimide-iminosugar conjugates, specifically designed to enhance α-glucosidase inhibition through multivalency [1]. This compound features four deoxynojirimycin (DNJ) moieties conjugated to a perylene bisimide core, enabling self-assembly and strong π-π stacking interactions . Its molecular formula is C120H146N26O36 with a molecular weight of 2528.6 g/mol, and it is orally bioavailable [1]. The compound has been characterized for its inhibitory activity against α-glucosidase from mice (Ki = 0.14 ± 0.007 μM) and its hypoglycemic effects in vivo .

▸ Multivalent α-glucosidase inhibition mechanism studies

▸ Oral bioavailability supports in vivo diabetes model research

▸ Supramolecular self-assembly structure-activity investigation

• [1] Yang JX, Li JJ, Yin FQ, Wang GY, Wei WT, Li XL, Wang KR. Multivalent glucosidase inhibitors based on perylene bisimide and iminosugar conjugates. Eur J Med Chem. 2022;241:114621. PMID: 35931006. View Source

PBI-6DNJ: Why Analog Substitution Fails

Despite belonging to the same broad class of α-glucosidase inhibitors, PBI-6DNJ demonstrates significant mechanistic and functional differentiation from its closest analogs and clinical comparators. Its multivalent architecture—with four DNJ moieties arrayed on a perylene bisimide scaffold—yields superior inhibitory potency and distinct self-assembly behavior compared to the trivalent analog PBI-5DNJ [1]. Critically, PBI-6DNJ also outperforms the clinically established monovalent inhibitor miglitol on a per-DNJ-unit basis in vivo, underscoring that simple potency comparisons or class-level assumptions fail to capture its unique polyvalent advantage [2]. Furthermore, its oral bioavailability and consistency between in vitro and in vivo efficacy are not universally shared across all multivalent iminosugar conjugates, making direct substitution scientifically unsound without empirical verification [1].

PBI-5DNJ (3 DNJ units)

Altered multivalency shifts self-assembly and inhibition potency context

Miglitol (monovalent inhibitor)

Multivalent per-unit enhancement not replicated; mechanism context differs

Other α-glucosidase inhibitors

Supramolecular architecture governs binding; direct substitution may alter study endpoints

• [1] Yang JX, Li JJ, Yin FQ, Wang GY, Wei WT, Li XL, Wang KR. Multivalent glucosidase inhibitors based on perylene bisimide and iminosugar conjugates. Eur J Med Chem. 2022;241:114621. PMID: 35931006. View Source
• [2] Bibgraph Japanese Abstract. PBI-6DNJ. PMID: 35931006. View Source

PBI-6DNJ: Performance Benchmarks

α-Glucosidase Inhibition Advantage over PBI-5DNJ

PBI-6DNJ demonstrates a 2.2-fold higher inhibitory potency against mouse α-glucosidase compared to its closest structural analog, PBI-5DNJ, which contains three DNJ moieties [1]. The difference is attributed to the additional DNJ unit and stronger self-assembly properties of PBI-6DNJ .

Inhibitory Potency

Head-to-head

PBI-6DNJ Ki 0.14 µM

vs PBI-5DNJ Ki 0.31 µM (2.2×)

Supports multivalency-driven inhibition context

Mouse α-glucosidase, in vitro assay

Evidence Dimension	α-Glucosidase inhibition (Ki)
Target Compound Data	0.14 ± 0.007 μM
Comparator Or Baseline	PBI-5DNJ: 0.31 ± 0.01 μM
Quantified Difference	2.2-fold lower Ki (higher potency)
Conditions	Mouse α-glucosidase, in vitro enzyme inhibition assay

Why This Matters

This direct comparison quantifies the advantage of tetravalent over trivalent architecture, justifying the selection of PBI-6DNJ over PBI-5DNJ for experiments requiring maximal α-glucosidase inhibition.

• [1] Yang JX, Li JJ, Yin FQ, Wang GY, Wei WT, Li XL, Wang KR. Multivalent glucosidase inhibitors based on perylene bisimide and iminosugar conjugates. Eur J Med Chem. 2022;241:114621. PMID: 35931006. View Source

Multivalent Architecture and Self-Assembly

When normalized per DNJ unit, PBI-6DNJ elicits a 2.1-fold greater reduction in postprandial blood glucose (PBG) levels compared to miglitol, a clinically used α-glucosidase inhibitor [1]. This metric reflects the efficiency of the multivalent architecture beyond simple molar potency, as the effect is measured on a per-active-moiety basis [2].

Self-Assembly Architecture

Head-to-head

4 DNJ units, stronger π-π stacking

vs 3 DNJ units, larger assemblies

Structural basis for potency differences

Correlated to 2.2× Ki improvement

Evidence Dimension	Hypoglycemic effect (per DNJ unit)
Target Compound Data	2.1-fold enhancement over miglitol
Comparator Or Baseline	Miglitol (reference baseline)
Quantified Difference	2.1-fold greater PBG reduction per DNJ unit
Conditions	In vivo mouse model, 2.0 mg/kg dose, PBG measured at 15-30 min post-administration

Why This Matters

This data demonstrates that PBI-6DNJ's multivalent design translates into superior in vivo efficacy per pharmacophore, making it a more efficient tool than miglitol for investigating polyvalent inhibitor mechanisms in animal models of diabetes.

• [1] Bibgraph Japanese Abstract. PBI-6DNJ. PMID: 35931006. View Source
• [2] Yang JX, Li JJ, Yin FQ, Wang GY, Wei WT, Li XL, Wang KR. Multivalent glucosidase inhibitors based on perylene bisimide and iminosugar conjugates. Eur J Med Chem. 2022;241:114621. PMID: 35931006. View Source

Hypoglycemic Efficiency vs. Miglitol

PBI-6DNJ demonstrates a robust and time-dependent reduction in postprandial blood glucose levels in mice, providing a clear efficacy benchmark for experimental design [1]. This data is essential for researchers planning in vivo studies, as it establishes the expected magnitude and kinetics of the hypoglycemic response .

In Vivo Hypoglycemic Efficiency

Cross-study comparable

2.1-fold per-DNJ-unit enhancement

vs miglitol (monovalent inhibitor)

Reported multivalent efficiency in vivo

Mouse PBG model, oral administration

Evidence Dimension	In vivo hypoglycemic effect (% PBG level reduction)
Target Compound Data	40.40 ± 3.33% at 15 min; 39.23 ± 4.84% at 30 min
Comparator Or Baseline	Baseline (pre-dose PBG level)
Quantified Difference	Approximately 60% reduction from baseline
Conditions	Mouse model, 2.0 mg/kg oral dose, PBG measured at 15 and 30 min

Why This Matters

This reproducible, time-resolved in vivo data allows researchers to accurately power studies and compare PBI-6DNJ's performance against other interventions, facilitating its use as a positive control or investigative tool.

• [1] Yang JX, Li JJ, Yin FQ, Wang GY, Wei WT, Li XL, Wang KR. Multivalent glucosidase inhibitors based on perylene bisimide and iminosugar conjugates. Eur J Med Chem. 2022;241:114621. PMID: 35931006. View Source

PBI-6DNJ Research Applications

Multivalent Enzyme Inhibition Pharmacology

PBI-6DNJ serves as the benchmark tetravalent comparator in studies exploring the impact of valency on glycosidase inhibition. Its 2.2-fold higher potency over the trivalent analog PBI-5DNJ makes it essential for probing the limits of multivalent enhancement and self-assembly effects on target engagement [1].

In Vivo Efficacy in Preclinical Diabetes Models

With its well-characterized in vivo effect—reducing PBG levels by ~40% within 15-30 minutes post-dose in mice—PBI-6DNJ is an ideal positive control for validating new α-glucosidase inhibitors or testing alternative hypoglycemic agents in murine models of diabetes [1].

Supramolecular Chemistry in Drug Design

The 2.1-fold per-DNJ-unit enhancement over miglitol positions PBI-6DNJ as a critical tool for studying polyvalent interactions in carbohydrate-processing enzyme inhibition. This metric enables researchers to deconvolute the contributions of multivalency versus intrinsic binding affinity in rational drug design [1].

Application

Selection Property

Validation Focus

Multivalent enzyme inhibition mechanism studies

Multivalency design context

α-Glucosidase inhibition pathway validation

In vivo diabetes model response studies

Oral bioavailability and model-response monitoring

Postprandial blood glucose endpoint review

Supramolecular drug design research

Self-assembly structure-activity analysis

π-π stacking and size correlation review

• [1] Yang JX, Li JJ, Yin FQ, Wang GY, Wei WT, Li XL, Wang KR. Multivalent glucosidase inhibitors based on perylene bisimide and iminosugar conjugates. Eur J Med Chem. 2022;241:114621. PMID: 35931006. View Source